Cas no 2138400-37-8 (3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-2-yl)prop-2-ynoic acid)

• Product Name: 3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-2-yl)prop-2-ynoic acid
• CAS No: 2138400-37-8
• MF: C₂₂H₁₉NO₄
• MW: 361.390566110611
• CID: 6004397
• PubChem ID: 165479733
• Update Time: 2025-08-05

3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-2-yl)prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-657487
• 3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-2-yl)prop-2-ynoic acid
• 2138400-37-8

• Inchi： 1S/C22H19NO4/c24-21(25)12-11-15-6-5-13-23(15)22(26)27-14-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-4,7-10,15,20H,5-6,13-14H2,(H,24,25)
• InChI Key： FUWDPCKJWARIMJ-UHFFFAOYSA-N
• SMILES： O(C(N1CCCC1C#CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 361.13140809g/mol
• Monoisotopic Mass: 361.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-2-yl)prop-2-ynoic acid

Professional Introduction to 3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-2-yl)prop-2-ynoic Acid (CAS No. 2138400-37-8)

3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-2-yl)prop-2-ynoic acid, identified by its CAS number 2138400-37-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a propynoic acid moiety linked to a pyrrolidine ring. The presence of a fluorenylmethoxy carbonyl group further enhances its molecular complexity, making it a promising candidate for various biochemical and pharmacological applications.

The structural composition of 3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-2-yl)prop-2-ynoic acid is highly relevant to modern drug design strategies. The fluorene moiety, known for its excellent photophysical properties, has been widely utilized in the development of bioimaging agents and fluorescent probes. In contrast, the pyrrolidine ring is a common pharmacophore found in numerous bioactive molecules, including drugs targeting neurological disorders and cancer. The combination of these structural elements suggests potential applications in the development of novel therapeutic agents with enhanced efficacy and selectivity.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for kinases and other enzymes involved in cancer progression. The propynoic acid group in 3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-2-yl)prop-2-ynoic acid provides a versatile scaffold for designing molecules that can interact with target enzymes. This moiety has been shown to enhance binding affinity and improve pharmacokinetic properties, making it an attractive feature for drug development. Moreover, the fluorenylmethoxy carbonyl group can serve as a site for further functionalization, allowing chemists to tailor the molecule's properties to specific biological targets.

The compound's potential in medicinal chemistry is further highlighted by its ability to modulate biological pathways associated with inflammation and immune response. Emerging research indicates that molecules containing pyrrolidine rings can interact with various intracellular signaling pathways, influencing processes such as cell proliferation and apoptosis. By leveraging these interactions, 3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-2-yl)prop-2-ynoic acid may offer novel therapeutic approaches for treating chronic inflammatory diseases and autoimmune disorders.

Advances in computational chemistry have enabled the rapid screening of large libraries of compounds for their biological activity. The structural features of 3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-2-yl)prop-2-ynoic acid, particularly the fluorene and pyrrolidine moieties, make it an ideal candidate for virtual screening against databases of known bioactive compounds. This approach has already led to the identification of several lead compounds with promising therapeutic potential. Further optimization using structure-based drug design techniques could yield highly potent and selective inhibitors suitable for clinical development.

The synthesis of complex organic molecules like 3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-2-yloic acid represents a significant challenge due to the multiple functional groups that need to be incorporated into a single molecular framework. However, recent advancements in synthetic methodologies have made it possible to construct such molecules with high efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming carbon-carbon bonds essential for creating the desired structural motifs. These advancements have not only facilitated the synthesis of this compound but also opened new avenues for developing other complex pharmaceuticals.

In conclusion, 3-(1-{[(9H-fluoren- -9- ylmethoxy]carbonyl}pyrrolidin- 2- yl)prop- 2- ynoic acid (CAS No. 2138400 -37- 8) is a structurally sophisticated compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for developing novel therapeutic agents targeting various diseases. With ongoing research focused on optimizing its synthesis and exploring its biological activity, this compound is poised to make substantial contributions to the field of medicinal chemistry.